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Compound of Interest

Compound Name: Dichlormate

Cat. No.: B156093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis and preparation of

potassium dichromate (K₂Cr₂O₇), a crucial inorganic compound with wide applications as an

oxidizing agent in various laboratory and industrial processes. This guide details the primary

industrial manufacturing process starting from chromite ore, alternative synthesis

methodologies, purification techniques, and key experimental protocols.

Overview of Potassium Dichromate
Potassium dichromate is a bright, red-orange crystalline ionic solid.[1] It is a prominent

oxidizing agent in organic chemistry, milder and more selective than potassium permanganate.

[1] Unlike the more industrially common sodium dichromate, potassium dichromate has the

significant laboratory advantage of not being deliquescent (absorbing moisture from the air).[1]

[2] As a hexavalent chromium compound, it is acutely and chronically harmful to health and

requires careful handling.[1]

Key Properties:

Molecular Formula: K₂Cr₂O₇

Molar Mass: 294.185 g/mol

Appearance: Red-orange crystalline solid
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Melting Point: 398 °C

Boiling Point: 500 °C (decomposes)

Solubility: Insoluble in alcohol and acetone. Its solubility in water is highly dependent on

temperature, a property exploited in its purification.

Industrial Synthesis from Chromite Ore
The industrial production of potassium dichromate is a multi-stage process that begins with

chromite ore (FeCr₂O₄). The overall process involves the conversion of chromium(III) in the ore

to a soluble chromium(VI) compound, followed by conversion to the final potassium salt. The

process can be logically divided into three primary steps.

Step 1: Conversion of Chromite Ore to Sodium
Chromate
The first step involves the oxidative roasting of finely powdered chromite ore with sodium

carbonate (Na₂CO₃) and a flux like lime in a reverberatory furnace with excess air. This high-

temperature reaction converts the insoluble iron chromium oxide into soluble sodium chromate

(Na₂CrO₄), leaving behind insoluble iron(III) oxide.

Reaction: 4 FeCr₂O₄ (Chromite) + 8 Na₂CO₃ (Sodium Carbonate) + 7 O₂ (Oxygen) → 8

Na₂CrO₄ (Sodium Chromate) + 2 Fe₂O₃ (Ferric Oxide) + 8 CO₂ (Carbon Dioxide)

The resulting roasted mass, or "clinker," is then leached with water to dissolve the sodium

chromate.

Step 2: Conversion of Sodium Chromate to Sodium
Dichromate
The yellow aqueous solution of sodium chromate is filtered to remove the insoluble iron(III)

oxide and other impurities. It is then acidified with concentrated sulfuric acid (H₂SO₄), which

converts the chromate ions into dichromate ions, changing the solution color from yellow to

orange.
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Reaction: 2 Na₂CrO₄ (Sodium Chromate) + H₂SO₄ (Sulfuric Acid) → Na₂Cr₂O₇ (Sodium

Dichromate) + Na₂SO₄ (Sodium Sulfate) + H₂O (Water)

Step 3: Conversion of Sodium Dichromate to Potassium
Dichromate
The final step leverages the lower solubility of potassium dichromate compared to sodium

dichromate. A concentrated solution of sodium dichromate is treated with potassium chloride

(KCl).

Reaction: Na₂Cr₂O₇ (Sodium Dichromate) + 2 KCl (Potassium Chloride) → K₂Cr₂O₇

(Potassium Dichromate) + 2 NaCl (Sodium Chloride)

Due to its relatively low solubility in water, particularly at cooler temperatures, the orange-red

potassium dichromate crystallizes out from the solution upon cooling, while the more soluble

sodium chloride remains in the mother liquor. The crystals are then separated via filtration.

Experimental Workflow: Industrial Production
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Step 1: Roasting & Leaching

Step 2: Acidification

Step 3: Metathesis & Crystallization
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Caption: Industrial synthesis pathway from chromite ore to potassium dichromate.
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Alternative Synthesis Methods
Laboratory Preparation from Potassium Chromate
Potassium dichromate can be readily prepared in a laboratory setting by the acidification of a

potassium chromate (K₂CrO₄) solution. The addition of an acid, such as hydrochloric or sulfuric

acid, shifts the equilibrium from the yellow chromate ion to the orange dichromate ion.

Experimental Protocol:

Dissolve 2 grams of potassium chromate (K₂CrO₄) in 40 mL of distilled water in a beaker to

form a yellow solution.

While stirring continuously, carefully add 2 mL of concentrated hydrochloric acid (HCl). The

solution will turn orange-red, indicating the formation of potassium dichromate.

Gently heat the solution to boiling and reduce the volume by approximately half to create a

saturated solution.

Cool the beaker first with tap water and then in an ice bath to induce crystallization.

Collect the resulting orange crystals by filtration and allow them to dry.

Chromate-Dichromate Equilibrium: The interconversion between chromate (CrO₄²⁻) and

dichromate (Cr₂O₇²⁻) is a classic example of a pH-dependent equilibrium. In alkaline solutions,

the chromate ion is dominant, while in acidic solutions, the equilibrium shifts to favor the

formation of the dichromate ion.

Reaction: 2 CrO₄²⁻ (yellow) + 2 H⁺ ⇌ Cr₂O₇²⁻ (orange) + H₂O

CrO₄²⁻
(Chromate Ion)

Cr₂O₇²⁻
(Dichromate Ion)

+ 2H⁺ (Acidic pH)
+ 2OH⁻ (Alkaline pH)

Click to download full resolution via product page

Caption: pH-dependent equilibrium between chromate and dichromate ions.
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Electrolytic Method
An alternative industrial process involves the cationic membrane electrolysis of a potassium

chromate solution. This method can produce high-purity potassium dichromate.

Quantitative Data for Electrolytic Synthesis

Parameter Optimal Value Reference

Current Density 0.25 A/cm²

Electrolysis Temperature 80°C

Initial KOH Concentration 50 g/L

Initial K₂CrO₄ Concentration 400 g/L

Resulting Purity ≥ 99.8%

| Conversion Rate | > 90% | |

Purification by Recrystallization
The most common method for purifying potassium dichromate is recrystallization, which takes

advantage of its significant increase in solubility in water at higher temperatures. Crude

potassium dichromate is dissolved in a minimum amount of boiling water to form a saturated

solution. The solution is then filtered while hot to remove any insoluble impurities. As the filtrate

cools, the solubility of potassium dichromate decreases sharply, causing it to crystallize out as

highly pure orange-red needles, leaving more soluble impurities behind in the solution.

Solubility Data for Potassium Dichromate in Water

Temperature Solubility (g / 100 mL) Reference

0 °C 4.9

20 °C 13

| 100 °C | 102 | |
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Safety and Handling
Potassium dichromate is a hazardous substance and must be handled with extreme care. It is

a powerful oxidizing agent, toxic, a carcinogen, and an environmental hazard. All procedures

should be conducted in a well-ventilated fume hood with appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. As a hexavalent chromium

compound, it poses significant health risks upon inhalation, ingestion, or skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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